3-(5-{[(1,3-Benzodioxol-5-ylmethyl)amino]methyl}furan-2-yl)benzoic acid
3-(5-{[(1,3-Benzodioxol-5-ylmethyl)amino]methyl}furan-2-yl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0769319
InChI:
InChI=1S/C20H17NO5/c22-20(23)15-3-1-2-14(9-15)17-7-5-16(26-17)11-21-10-13-4-6-18-19(8-13)25-12-24-18/h1-9,21H,10-12H2,(H,22,23)
SMILES:
C1OC2=C(O1)C=C(C=C2)CNCC3=CC=C(O3)C4=CC(=CC=C4)C(=O)O
Molecular Formula:
C20H17NO5
Molecular Weight:
351.4 g/mol
3-(5-{[(1,3-Benzodioxol-5-ylmethyl)amino]methyl}furan-2-yl)benzoic acid
CAS No.:
Cat. No.: VC0769319
Molecular Formula: C20H17NO5
Molecular Weight: 351.4 g/mol
* For research use only. Not for human or veterinary use.
![3-(5-{[(1,3-Benzodioxol-5-ylmethyl)amino]methyl}furan-2-yl)benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H17NO5 |
|---|---|
| Molecular Weight | 351.4 g/mol |
| IUPAC Name | 3-[5-[(1,3-benzodioxol-5-ylmethylamino)methyl]furan-2-yl]benzoic acid |
| Standard InChI | InChI=1S/C20H17NO5/c22-20(23)15-3-1-2-14(9-15)17-7-5-16(26-17)11-21-10-13-4-6-18-19(8-13)25-12-24-18/h1-9,21H,10-12H2,(H,22,23) |
| Standard InChI Key | DODZYLRDOMYDPQ-UHFFFAOYSA-N |
| SMILES | C1OC2=C(O1)C=C(C=C2)CNCC3=CC=C(O3)C4=CC(=CC=C4)C(=O)O |
| Canonical SMILES | C1OC2=C(O1)C=C(C=C2)C[NH2+]CC3=CC=C(O3)C4=CC(=CC=C4)C(=O)[O-] |
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